2-Methyl-3-(nitromethyl)buta-1,3-diene

• CAS No.: 61640-00-4
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 2-methyl-3-(nitromethyl)buta-1,3-diene
• InChI: InChI=1S/C6H9NO2/c1-5(2)6(3)4-7(8)9/h1,3-4H2,2H3
• InChI Key: ZWZGZADWELPRRE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=C)C[N+](=O)[O-]

Description

2-Methyl-3-(nitromethyl)buta-1,3-diene (CAS 61640-00-4) is an unsaturated nitroalkene characterized by a conjugated diene system with a nitromethyl substituent at the 3-position and a methyl group at the 2-position . The electron-withdrawing nitro group enhances the compound's polarity and introduces significant electron-withdrawing effects, making it a versatile candidate for applications in catalysis, polymer chemistry, and as a key intermediate in sophisticated organic synthesis . This compound belongs to the class of conjugated nitro dienes (CNDs), which are gaining increasing interest in modern organic chemistry due to their greater potential for transformation compared to simpler conjugated nitroalkenes . Its structure offers a much greater possibility of transformation. It can be successfully applied as a building block for heterocycles in cycloaddition reactions, which are powerful methods for constructing complex cyclic structures found in pharmaceuticals and materials science . The presence of the nitro group provides a versatile handle for further synthetic modifications, allowing researchers to access a diverse array of nitrogen-containing derivatives . Applications & Research Value: Researchers can utilize this compound in Diels-Alder ([4+2]) cycloadditions, where it can act as a diene, or in [3+2] cycloadditions to create complex molecular architectures, including bis-cyclic systems . Its properties also make it relevant for exploring new catalytic systems, as the nitro group may act as a Lewis acid-binding site, enabling unique coordination in catalytic systems . Furthermore, conjugated diene systems with specialized substituents are actively investigated for their potential in materials science, including the development of stimuli-responsive materials and organic electronics . Note: This product is intended for research use only. It is not approved for human or veterinary diagnostic or therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Methyl-3-(nitromethyl)buta-1,3-diene with structurally related dienes and nitroalkenes, emphasizing differences in reactivity, stability, and functional group effects.

Structural and Functional Group Comparisons

Compound Name	Structure	Key Functional Groups	Reactivity Profile
2-Methyl-3-(nitromethyl)buta-1,3-diene	CH₂=C(CH₃)-CH(NO₂)-CH₂	Nitromethyl, conjugated diene	High polarity; electrophilic additions
2-Methyl-1,3-butadiene (Isoprene)	CH₂=C(CH₃)-CH=CH₂	Methyl, conjugated diene	Polymerization (cis/trans polybutadiene)
2,3-Bis[(2-methylphenoxy)methyl]-buta-1,3-diene	Phenoxy-substituted diene	Ether, conjugated diene	Steric hindrance; limited polymerization
3-Methylbenzamide derivatives	N,O-bidentate directing groups (e.g., )	Amide, hydroxyl	Metal-catalyzed C–H functionalization

Key Observations:

• Electron Effects: The nitromethyl group in the target compound withdraws electron density, contrasting with the electron-donating methyl group in isoprene.
• Steric Considerations: Phenoxy-substituted analogs (e.g., compound III in ) exhibit steric hindrance from aromatic rings, whereas the nitromethyl group in the target compound offers less steric bulk but higher dipole interactions.
• Catalytic Utility : Unlike N,O-bidentate directing groups in amide derivatives (), the nitro group may act as a Lewis acid-binding site, enabling unique coordination in catalytic systems .

Polymerization Behavior

• Isoprene : Forms cis- or trans-poly(buta-1,3-diene) via 1,4-addition, widely used in synthetic rubber .
• Nitro-Substituted Diene: The electron-withdrawing nitro group likely suppresses radical-initiated polymerization but may enable controlled anionic or coordination polymerization under specific conditions (e.g., with Lewis acid catalysts). No direct evidence exists in the provided materials, but analogous nitroalkenes are known to form oligomers rather than high-molecular-weight polymers.

Q & A

Basic Research Questions

Q. What experimental methods are recommended for synthesizing 2-methyl-3-(nitromethyl)buta-1,3-diene, and how can purity be ensured?

• Methodology :

• Use nitration reactions on pre-functionalized dienes (e.g., via electrophilic substitution) under controlled conditions (low temperature, inert atmosphere).
• Purify intermediates via column chromatography or recrystallization. Final product purity can be verified using HPLC or GC-MS, with comparison to PubChem spectral data .
• Monitor reaction progress with thin-layer chromatography (TLC) and confirm structural integrity via $^1$H/$^13$C NMR and IR spectroscopy (e.g., nitro group stretching at ~1520–1370 cm$^{-1}$) .

Q. How should researchers characterize the physical and chemical properties of this compound?

• Methodology :

• Thermal stability : Perform differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) to assess decomposition temperatures.
• Solubility : Test in polar (e.g., DMSO) and nonpolar solvents (e.g., hexane) under varied temperatures.
• Reactivity : Investigate Diels-Alder reactivity using dienophiles like maleic anhydride, monitoring adduct formation via $^1$H NMR .

Q. What safety protocols are critical when handling 2-methyl-3-(nitromethyl)buta-1,3-diene?

• Methodology :

• Use fume hoods, nitrile gloves, and explosion-proof equipment due to the nitro group’s potential explosivity.
• Store in a cool, dry environment away from reducing agents. Refer to SDS guidelines for similar nitroalkenes (e.g., 2-methyl-3-butenenitrile) for emergency procedures .

Advanced Research Questions

Q. How does the nitro group influence the conjugation and electronic structure of the butadiene system?

• Methodology :

• Perform computational studies (DFT or Hartree-Fock) to map electron density distribution and HOMO/LUMO energies. Compare with simpler systems like 1,3-butadiene or nitrostyrene .
• Validate experimentally via UV-Vis spectroscopy to observe shifts in $\lambda_{\text{max}}$ due to extended conjugation .

Q. What strategies resolve contradictions in reported stability data for nitro-substituted dienes?

• Methodology :

• Replicate experiments under controlled conditions (e.g., oxygen-free environments) to isolate degradation pathways.
• Use multivariate analysis (e.g., ANOVA) to assess the impact of variables like humidity, light, or trace metals. Cross-reference with CAS Common Chemistry datasets to identify outliers .

Q. How can researchers design experiments to probe the compound’s potential as a diene in asymmetric catalysis?

• Methodology :

• Test enantioselective Diels-Alder reactions using chiral Lewis acids (e.g., Evans’ oxazaborolidines).
• Analyze diastereomeric excess via chiral HPLC or $^19$F NMR if fluorinated dienophiles are used.
• Compare reaction rates and selectivity with non-nitrated analogs to quantify the nitro group’s steric/electronic effects .

Q. What computational models best predict the compound’s reactivity in radical polymerization?

• Methodology :

• Simulate initiation and propagation steps using molecular dynamics (MD) or Monte Carlo methods.
• Validate predictions via experimental radical trapping (e.g., EPR spectroscopy) and kinetic studies (e.g., PLP-SEC) .